Cas no 49675-43-6 (1,2-Oxathiolane, 5-phenyl-, 2-oxide)
49675-43-6 structure
Product Name:1,2-Oxathiolane, 5-phenyl-, 2-oxide
CAS No:49675-43-6
MF:C9H10O2S
MW:182.239501476288
CID:2640337
PubChem ID:12300987
Update Time:2025-04-21
1,2-Oxathiolane, 5-phenyl-, 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyloxathiolane 2-oxide
- DTXSID20486403
- 49675-43-6
- 1,2-Oxathiolane, 5-phenyl-, 2-oxide
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- Inchi: 1S/C9H10O2S/c10-12-7-6-9(11-12)8-4-2-1-3-5-8/h1-5,9H,6-7H2
- InChI Key: JHLQTGPPEFPDHV-UHFFFAOYSA-N
- SMILES: S1(CCC(C2C=CC=CC=2)O1)=O
Computed Properties
- Exact Mass: 182.04015073g/mol
- Monoisotopic Mass: 182.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 45.5Ų
1,2-Oxathiolane, 5-phenyl-, 2-oxide Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
49675-43-6 (1,2-Oxathiolane, 5-phenyl-, 2-oxide) Related Products
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